Cas no 1806908-99-5 (5-Bromo-2-chloro-3-(difluoromethyl)-4-methylpyridine)

• Product Name: 5-Bromo-2-chloro-3-(difluoromethyl)-4-methylpyridine
• CAS No: 1806908-99-5
• MF: C₇H₅BrClF₂N
• MW: 256.475106954575
• CID: 4858711
• Update Time: 2025-06-29

5-Bromo-2-chloro-3-(difluoromethyl)-4-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 5-Bromo-2-chloro-3-(difluoromethyl)-4-methylpyridine

• Inchi： 1S/C7H5BrClF2N/c1-3-4(8)2-12-6(9)5(3)7(10)11/h2,7H,1H3
• InChI Key： RMGDRCIBYXHAEM-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(C(F)F)=C1C)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• XLogP3: 3.5
• Topological Polar Surface Area: 12.9

Additional information on 5-Bromo-2-chloro-3-(difluoromethyl)-4-methylpyridine

Comprehensive Overview of 5-Bromo-2-chloro-3-(difluoromethyl)-4-methylpyridine (CAS No. 1806908-99-5)

5-Bromo-2-chloro-3-(difluoromethyl)-4-methylpyridine (CAS No. 1806908-99-5) is a highly specialized heterocyclic compound that has garnered significant attention in the fields of agrochemical and pharmaceutical research. This pyridine derivative is characterized by its unique molecular structure, which includes bromo, chloro, difluoromethyl, and methyl substituents. These functional groups contribute to its reactivity and potential applications in various chemical syntheses. Researchers and industry professionals are increasingly interested in this compound due to its role as a key intermediate in the development of novel crop protection agents and active pharmaceutical ingredients (APIs).

The growing demand for sustainable agrochemicals has placed compounds like 5-Bromo-2-chloro-3-(difluoromethyl)-4-methylpyridine at the forefront of innovation. With the global push towards reducing environmental impact, this compound's potential in creating low-toxicity pesticides aligns with modern agricultural trends. Additionally, its structural versatility makes it a valuable building block in medicinal chemistry, particularly in the design of heterocyclic drugs targeting various diseases. The compound's CAS No. 1806908-99-5 serves as a critical identifier for researchers sourcing high-purity materials for their studies.

From a synthetic chemistry perspective, 5-Bromo-2-chloro-3-(difluoromethyl)-4-methylpyridine offers intriguing possibilities for selective functionalization. The presence of multiple halogen atoms (bromo and chloro) allows for cross-coupling reactions, while the difluoromethyl group introduces interesting electronic effects that can influence molecular interactions. These properties make it particularly valuable in structure-activity relationship (SAR) studies, where slight modifications can lead to significant changes in biological activity. The compound's stability under various conditions also makes it suitable for scale-up processes in industrial applications.

Recent advancements in fluorine chemistry have further highlighted the importance of compounds like 5-Bromo-2-chloro-3-(difluoromethyl)-4-methylpyridine. The strategic incorporation of fluorine atoms into organic molecules has become a cornerstone in modern drug discovery, as it often enhances metabolic stability and bioavailability. This has led to increased searches for fluorinated pyridine derivatives and their synthetic pathways. The compound's difluoromethyl group specifically attracts attention due to its ability to serve as both a hydrogen bond donor and acceptor, potentially improving target binding affinity in pharmaceutical applications.

Quality control and analytical characterization of CAS No. 1806908-99-5 are crucial aspects for researchers working with this material. Advanced techniques such as HPLC-MS, NMR spectroscopy, and X-ray crystallography are typically employed to verify its purity and structural integrity. The compound's shelf life and storage conditions (typically under inert atmosphere at low temperatures) are also important considerations for maintaining its reactivity. These factors contribute to its reliable performance in various organic transformations and its growing popularity in both academic and industrial laboratories.

The commercial availability of 5-Bromo-2-chloro-3-(difluoromethyl)-4-methylpyridine has expanded in recent years to meet research demands. Suppliers now offer various quantities, from milligram-scale for preliminary studies to kilogram quantities for process development. This accessibility has facilitated its incorporation into high-throughput screening programs and combinatorial chemistry approaches. As the scientific community continues to explore its potential, this compound remains a subject of numerous patent applications and research publications, particularly in the context of developing new small molecule therapeutics and specialty chemicals.

Environmental considerations surrounding halogenated compounds have led to increased scrutiny of their synthesis and disposal. However, 5-Bromo-2-chloro-3-(difluoromethyl)-4-methylpyridine is often viewed favorably due to its potential to create more effective products at lower application rates. This aligns with the principles of green chemistry by potentially reducing the overall environmental burden. Researchers are actively investigating catalytic methods for its production and biodegradation pathways for its derivatives, addressing common concerns about persistent organic pollutants.

Looking ahead, the future applications of CAS No. 1806908-99-5 appear promising across multiple disciplines. Its structural features make it particularly interesting for crystal engineering studies and materials science applications, where its ability to form specific intermolecular interactions could be exploited. The compound's versatility ensures its continued relevance as chemical research evolves to meet the challenges of food security, disease treatment, and sustainable manufacturing. As synthetic methodologies advance and analytical techniques become more sophisticated, our understanding of this valuable pyridine derivative will undoubtedly deepen, revealing new opportunities for innovation.